DiethylenetriaminetetraaceticAcidTrifluoroacetamideTetra(tert-butylEster)
DiethylenetriaminetetraaceticAcidTrifluoroacetamideTetra(tert-butylEster)
Brand Name:
Vulcanchem
CAS No.:
180152-85-6
VCID:
VC21165804
InChI:
InChI=1S/C30H52F3N3O9/c1-26(2,3)42-21(37)17-34(15-16-36(25(41)30(31,32)33)20-24(40)45-29(10,11)12)13-14-35(18-22(38)43-27(4,5)6)19-23(39)44-28(7,8)9/h13-20H2,1-12H3
SMILES:
CC(C)(C)OC(=O)CN(CCN(CC(=O)OC(C)(C)C)CC(=O)OC(C)(C)C)CCN(CC(=O)OC(C)(C)C)C(=O)C(F)(F)F
Molecular Formula:
C30H52F3N3O9
Molecular Weight:
655.7 g/mol
DiethylenetriaminetetraaceticAcidTrifluoroacetamideTetra(tert-butylEster)
CAS No.: 180152-85-6
Cat. No.: VC21165804
Molecular Formula: C30H52F3N3O9
Molecular Weight: 655.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 180152-85-6 |
|---|---|
| Molecular Formula | C30H52F3N3O9 |
| Molecular Weight | 655.7 g/mol |
| IUPAC Name | tert-butyl 2-[2-[bis[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]ethyl-[2-[[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-(2,2,2-trifluoroacetyl)amino]ethyl]amino]acetate |
| Standard InChI | InChI=1S/C30H52F3N3O9/c1-26(2,3)42-21(37)17-34(15-16-36(25(41)30(31,32)33)20-24(40)45-29(10,11)12)13-14-35(18-22(38)43-27(4,5)6)19-23(39)44-28(7,8)9/h13-20H2,1-12H3 |
| Standard InChI Key | FUUGKILPDMMCLP-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)CN(CCN(CC(=O)OC(C)(C)C)CC(=O)OC(C)(C)C)CCN(CC(=O)OC(C)(C)C)C(=O)C(F)(F)F |
| Canonical SMILES | CC(C)(C)OC(=O)CN(CCN(CC(=O)OC(C)(C)C)CC(=O)OC(C)(C)C)CCN(CC(=O)OC(C)(C)C)C(=O)C(F)(F)F |
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